Cas no 879996-63-1 (1H-Pyrazole-4-carboxaldehyde, 3-(2,4-dimethylphenyl)-)

1H-Pyrazole-4-carboxaldehyde, 3-(2,4-dimethylphenyl)-, is a specialized heterocyclic aldehyde featuring a pyrazole core substituted with a 2,4-dimethylphenyl group at the 3-position. This compound is valued for its structural versatility, serving as a key intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both aldehyde and pyrazole functionalities allows for selective derivatization, enabling the construction of complex molecular architectures. Its well-defined reactivity profile makes it suitable for applications in cross-coupling reactions, condensation reactions, and heterocyclic scaffold elaboration. The compound is typically characterized by high purity and stability under standard handling conditions, ensuring reliable performance in synthetic workflows.

1H-Pyrazole-4-carboxaldehyde, 3-(2,4-dimethylphenyl)- structure

879996-63-1 structure

Product Name:1H-Pyrazole-4-carboxaldehyde, 3-(2,4-dimethylphenyl)-

CAS No:879996-63-1

MF:C₁₂H₁₂N₂O

MW:200.236482620239

CID:1916359

PubChem ID:4715255

Update Time:2025-10-10

1H-Pyrazole-4-carboxaldehyde, 3-(2,4-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxaldehyde, 3-(2,4-dimethylphenyl)-
- 879996-63-1
- MFCD06662330
- STK895512
- 3-(2,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde
- BBL022285
- AKOS016343320
- AKOS000112301
- ALBB-020331
- 5-(2,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde
- LS-06347
- Inchi： 1S/C12H12N2O/c1-8-3-4-11(9(2)5-8)12-10(7-15)6-13-14-12/h3-7H,1-2H3,(H,13,14)
- InChI Key： SRRBPFXGBKWPAA-UHFFFAOYSA-N
- SMILES： O=CC1C=NNC=1C1C=CC(C)=CC=1C

Computed Properties

Exact Mass: 200.094963011Da
Monoisotopic Mass: 200.094963011Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 45.8Å²

1H-Pyrazole-4-carboxaldehyde, 3-(2,4-dimethylphenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AI93566-500mg	3-(2,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde	879996-63-1	>95%	500mg	$578.00	2024-04-19
A2B Chem LLC	AI93566-1g	3-(2,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde	879996-63-1	>95%	1g	$648.00	2024-04-19
A2B Chem LLC	AI93566-5g	3-(2,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde	879996-63-1	>95%	5g	$1342.00	2024-04-19
A2B Chem LLC	AI93566-10g	3-(2,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde	879996-63-1	>95%	10g	$1828.00	2024-04-19
abcr	AB384115-500mg	3-(2,4-Dimethylphenyl)-1H-pyrazole-4-carbaldehyde; .	879996-63-1		500mg	€397.00	2025-04-15
abcr	AB384115-1g	3-(2,4-Dimethylphenyl)-1H-pyrazole-4-carbaldehyde; .	879996-63-1		1g	€477.00	2025-04-15
abcr	AB384115-5g	3-(2,4-Dimethylphenyl)-1H-pyrazole-4-carbaldehyde; .	879996-63-1		5g	€1277.00	2025-04-15
abcr	AB384115-10g	3-(2,4-Dimethylphenyl)-1H-pyrazole-4-carbaldehyde; .	879996-63-1		10g	€1837.00	2025-04-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	BB01-3333-5g	3-(2,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde	879996-63-1	nan	5g	¥5475.60	2025-04-12
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	BB01-3333-10g	3-(2,4-dimethylphenyl)-1H-pyrazole-4-carbaldehyde	879996-63-1	nan	10g	¥7581.60	2025-04-12

1H-Pyrazole-4-carboxaldehyde, 3-(2,4-dimethylphenyl)- Related Literature

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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
2. An autoreduction method to prepare plasmonic gold-embedded polypeptide micelles for synergistic chemo-photothermal therapy†

Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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BomingZhu,HongweiWu,JieKang,XiaofangYu,TaoChen,RuCheng,GuolinYang,WencaiBai,WenkunZhu,RongHe
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651

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